Cas no 1346597-74-7 (Diethyl 2-4-(2,2-Dicarboethoxypropyl)phenyl-2-methyl Malonate-d3)

• Product Name: Diethyl 2-4-(2,2-Dicarboethoxypropyl)phenyl-2-methyl Malonate-d3
• CAS No: 1346597-74-7
• MF: C₂₃H₃₂O₈
• MW: 436.495388031006
• CID: 4554328
• Update Time: 2025-05-19

Diethyl 2-4-(2,2-Dicarboethoxypropyl)phenyl-2-methyl Malonate-d3 Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-[4-(2,2-Dicarboethoxypropyl)phenyl]-2-methyl Malonate-d3
• [[4-[2-Ethoxy-1-(ethoxycarbonyl)-1-Methyl-2-oxoethyl]phenyl]Methyl]Methyl-propanedioic Acid Diethyl Ester-d3
• 2-[4-(2,2-Bis-ethoxycarbonyl-propyl)-phenyl]-2-Methyl Malonic Acid Diethyl Ester-d3
• Diethyl 2-4-(2,2-Dicarboethoxypropyl)phenyl-2-methyl Malonate-d3

• Inchi： 1S/C23H32O8/c1-7-28-18(24)22(5,19(25)29-8-2)15-16-11-13-17(14-12-16)23(6,20(26)30-9-3)21(27)31-10-4/h11-14H,7-10,15H2,1-6H3
• InChI Key： XEZLAQPYROJCSZ-UHFFFAOYSA-N
• SMILES： c1c(C(C)(C(=O)OCC)C(=O)OCC)ccc(CC(C)(C(=O)OCC)C(=O)OCC)c1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on Diethyl 2-4-(2,2-Dicarboethoxypropyl)phenyl-2-methyl Malonate-d3

Diethyl 2-4-(2,2-Dicarboethoxypropyl)phenyl-2-methyl Malonate-d3: A Comprehensive Overview

Diethyl 2-4-(2,2-Dicarboethoxypropyl)phenyl-2-methyl Malonate-d3 is a highly specialized organic compound with the CAS number 1346597-74-7. This compound belongs to the class of malonates, which are widely recognized for their versatility in organic synthesis and their applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The d3 designation indicates the presence of three deuterium atoms, which are often incorporated to study reaction mechanisms or to serve as isotopic labels in spectroscopic analyses.

The structure of Diethyl 2-4-(2,2-Dicarboethoxypropyl)phenyl-2-methyl Malonate-d3 is characterized by a central malonate backbone, which consists of a malonic acid moiety substituted with two ethoxy groups. The phenyl ring is substituted at the 4-position with a dicarboethoxypropyl group, adding complexity to the molecule. The presence of this group enhances the compound's reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of malonates like Diethyl 2-4-(2,2-Dicarboethoxypropyl)phenyl-2-methyl Malonate-d3 in the development of novel pharmaceutical agents. For instance, researchers have explored its role in the synthesis of bioactive compounds that target specific cellular pathways. The deuterium substitution in this compound has been particularly useful in kinetic isotope effect studies, providing insights into enzyme mechanisms and drug metabolism.

In terms of synthesis, Diethyl 2-4-(2,2-Dicarboethoxypropyl)phenyl-2-methyl Malonate-d3 is typically prepared through a multi-step process involving esterification and substitution reactions. The use of deuterated reagents ensures the incorporation of deuterium atoms at specific positions, which is critical for its intended applications. This compound's stability and reactivity make it an ideal precursor for constructing more intricate molecular architectures.

From an application standpoint, Diethyl 2-4-(2,2-Dicarboethoxypropyl)phenyl-2-methyl Malonate-d3 has found utility in both academic research and industrial settings. Its role as an intermediate in organic synthesis has been well-documented, with recent advancements focusing on its use in asymmetric catalysis and total synthesis projects. Additionally, its isotopic labeling capability makes it a valuable tool in analytical chemistry and metabolic studies.

The incorporation of deuterium into this compound not only enhances its spectroscopic properties but also provides researchers with a means to probe molecular dynamics at an atomic level. For example, studies utilizing this compound have contributed to our understanding of hydrogen/deuterium exchange processes in enzymatic reactions, offering new insights into enzyme kinetics and substrate binding.

In conclusion, Diethyl 2-4-(2,2-Dicarboethoxypropyl)phenyl-2-methyl Malonate-d3 stands out as a significant compound in modern organic chemistry. Its unique structure, combined with the strategic placement of deuterium atoms, positions it as a valuable asset in both fundamental research and applied sciences. As ongoing research continues to uncover new applications for this compound, its importance in the chemical community is expected to grow further.